Cas no 1006333-20-5 (methyl 1-(butan-2-yl)-1H-pyrazole-3-carboxylate)

methyl 1-(butan-2-yl)-1H-pyrazole-3-carboxylate structure
1006333-20-5 structure
Product Name:methyl 1-(butan-2-yl)-1H-pyrazole-3-carboxylate
CAS No:1006333-20-5
MF:C9H14N2O2
MW:182.219662189484
MDL:MFCD08559007
CID:3060841
PubChem ID:19576710
Update Time:2025-04-21

methyl 1-(butan-2-yl)-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • methyl 1-(butan-2-yl)-1H-pyrazole-3-carboxylate
    • EN300-231214
    • STK351547
    • METHYL 1-(SEC-BUTYL)PYRAZOLE-3-CARBOXYLATE
    • methyl 1-butan-2-ylpyrazole-3-carboxylate
    • Methyl 1-(sec-butyl)-1h-pyrazole-3-carboxylate
    • CS-0295671
    • AKOS000319199
    • METHYL1-SEC-BUTYL-1H-PYRAZOLE-3-CARBOXYLATE
    • 1006333-20-5
    • METHYL 1-SEC-BUTYL-1H-PYRAZOLE-3-CARBOXYLATE
    • MDL： MFCD08559007
    • Inchi： 1S/C9H14N2O2/c1-4-7(2)11-6-5-8(10-11)9(12)13-3/h5-7H,4H2,1-3H3
    • InChI Key： OLDSMJHKXUWGBW-UHFFFAOYSA-N
    • SMILES： O(C)C(C1C=CN(C(C)CC)N=1)=O

Computed Properties

  • Exact Mass: 182.105527694Da
  • Monoisotopic Mass: 182.105527694Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 184
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 44.1Ų

methyl 1-(butan-2-yl)-1H-pyrazole-3-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
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methyl 1-(butan-2-yl)-1H-pyrazole-3-carboxylate
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EN300-231214-10.0g
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Enamine
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